2-(9-chloro-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetamide

• IUPAC Name: 2-(9-chloro-5,5-dioxobenzo[c][1,2]benzothiazin-6-yl)acetamide
• InChI: InChI=1S/C14H11ClN2O3S/c15-9-5-6-12-11(7-9)10-3-1-2-4-13(10)21(19,20)17(12)8-14(16)18/h1-7H,8H2,(H2,16,18)
• InChI Key: RWCQLEZIPJHATF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C=CC(=C3)Cl)N(S2(=O)=O)CC(=O)N
• Molecular Formula: C14H11ClN2O3S
• Molecular Weight: 322.8 g/mol

Description

2-(9-chloro-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetamide is a useful research compound. Its molecular formula is C14H11ClN2O3S and its molecular weight is 322.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 322.0178911 g/mol and the complexity rating of the compound is 519. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antibacterial Agents

A novel series of derivatives was synthesized for their potential as antibacterial agents, demonstrating broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This research highlights the compound's utility in developing new antibacterial agents with potential applications in treating infectious diseases (Manoj N. Bhoi et al., 2015; Mayuri A. Borad et al., 2015).

Anti-inflammatory Agents

Compounds derived from this chemical have been evaluated for their anti-inflammatory properties, showing potential for the treatment of inflammatory conditions. This underscores the compound's relevance in synthesizing new anti-inflammatory drugs (M. A. Radwan et al., 2009).

Antitumor Activity

The synthesis of various derivatives has also been explored for antitumor activity. Some compounds exhibited considerable anticancer activity against a range of cancer cell lines, suggesting the compound's potential in cancer research and therapy development (L. Yurttaş et al., 2015; D. Havrylyuk et al., 2010).

Antioxidant Agents

Research on the compound's derivatives has shown antioxidant properties, important for developing treatments to mitigate oxidative stress-related diseases. This highlights the compound's utility in creating new antioxidant agents (A. Hossan, 2020).

Synthesis of Heterocyclic Compounds

The compound has been used as a building block in synthesizing fused thiazolo[3,2-a]pyrimidinones, showcasing its importance in the development of novel heterocyclic compounds with potential pharmacological applications (B. Janardhan et al., 2014).